2-(1H-1,2,3-triazol-4-yl)ethan-1-ol

• IUPAC Name: 2-(2H-triazol-4-yl)ethanol
• InChI: InChI=1S/C4H7N3O/c8-2-1-4-3-5-7-6-4/h3,8H,1-2H2,(H,5,6,7)
• InChI Key: HJEVQOSZWIDFQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NNN=C1CCO
• Molecular Formula: C4H7N3O
• Molecular Weight: 113.12 g/mol
• CAS RN: 1012040-40-2

Description

“2-(1H-1,2,3-triazol-4-yl)ethan-1-ol” is a compound that contains a 1H-1,2,3-triazole moiety. The triazole moiety is very important in organic chemistry due to its broad range of applications in biomedicinal, biochemical, and material sciences. These compounds are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors.

Synthesis Analysis

A series of novel 1H-1,2,3-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material. This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium to afford the target molecules.

Molecular Structure Analysis

The newly synthesized compounds were characterized by 1H NMR, 13C NMR, FT-IR, HRMS, and where applicable 19F NMR spectroscopy. A preliminary structure-activity relationship suggested that the presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds.

Chemical Reactions Analysis

The compounds were evaluated for their carbonic anhydrase-II enzyme inhibitory activity in vitro. The new compounds have shown moderate inhibition potential against carbonic anhydrase-II enzyme.

Physical And Chemical Properties Analysis

1H-1,2,3-Triazole, like all triazoles, is highly soluble in water. In aqueous solution, it tautomerizes to its 2H-isomer with a 1H/2H ratio of ≈1:2. Both isomers have essentially the same melting and boiling points, making them very difficult to separate from each other.

Scientific Research Applications

Antifungal and Antimicrobial Applications

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Antiviral Applications

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Anticancer Applications

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Enzyme Inhibition

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Receptor Modulation

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Catalysis

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Drug Discovery

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Mechanism of Action

Target of Action

1,2,3-Triazoles are a class of compounds that have been studied for their potential biological activities. They have been found to interact with various targets, such as enzymes and receptors, depending on their specific structures .

Mode of Action

The mode of action of 1,2,3-triazoles can vary greatly depending on their specific structures and targets. For example, some 1,2,3-triazoles have been found to inhibit enzymes by binding to their active sites .

Biochemical Pathways

The biochemical pathways affected by 1,2,3-triazoles can also vary greatly depending on their specific structures and targets. They can affect a wide range of biological processes, from cell division to neurotransmission .

Pharmacokinetics

The pharmacokinetics of 1,2,3-triazoles can depend on many factors, including their specific structures, the route of administration, and the individual’s metabolism. Some 1,2,3-triazoles have been found to have good bioavailability .

Result of Action

The result of the action of 1,2,3-triazoles can include a wide range of biological effects, from antimicrobial activity to anticancer effects .

Action Environment

The action of 1,2,3-triazoles can be influenced by various environmental factors, such as pH and temperature. These factors can affect the stability of the compounds and their ability to interact with their targets .

Future Directions

The study has unraveled a new series of triazole derivatives as good inhibitors against carbonic anhydrase-II. This opens up new possibilities for the development of more potent and selective inhibitors of this enzyme, which could have significant therapeutic implications.